Cas no 1503513-11-8 (4-bromo-3-2-(methylamino)ethylphenol)

• Product Name: 4-bromo-3-2-(methylamino)ethylphenol
• CAS No: 1503513-11-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6076566
• PubChem ID: 83711371
• Update Time: 2025-10-30

4-bromo-3-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-2-(methylamino)ethylphenol
• 1503513-11-8
• 4-bromo-3-[2-(methylamino)ethyl]phenol
• EN300-1914887

• Inchi： 1S/C9H12BrNO/c1-11-5-4-7-6-8(12)2-3-9(7)10/h2-3,6,11-12H,4-5H2,1H3
• InChI Key： QERYLECIBMWEPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCNC)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-bromo-3-2-(methylamino)ethylphenol

Chemical Profile of 4-bromo-3-2-(methylamino)ethylphenol (CAS No. 1503513-11-8)

4-bromo-3-2-(methylamino)ethylphenol, identified by its CAS number 1503513-11-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenolic class, characterized by its aromatic ring structure functionalized with a bromine atom and an ethylamine side chain. The presence of these distinct chemical groups imparts unique reactivity and potential biological activity, making it a subject of interest for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 4-bromo-3-2-(methylamino)ethylphenol consists of a benzene ring substituted at the 4-position with a bromine atom and at the 3-position with an ethylamine group. This configuration creates a versatile scaffold that can be further modified through various chemical reactions, such as nucleophilic aromatic substitution, condensation, or coupling reactions. Such modifications are crucial in developing novel pharmaceutical agents with tailored properties.

In recent years, there has been significant interest in phenolic derivatives due to their wide range of biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The bromine substituent in 4-bromo-3-2-(methylamino)ethylphenol enhances its reactivity, allowing for further functionalization and the potential development of new therapeutic compounds. For instance, brominated phenols have been explored as intermediates in the synthesis of antitumor agents and kinase inhibitors.

One of the most compelling aspects of 4-bromo-3-2-(methylamino)ethylphenol is its potential as a building block for more complex molecules. The ethylamine side chain provides a site for further derivatization, enabling the creation of compounds with enhanced pharmacological profiles. Researchers have utilized similar scaffolds in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The pharmacological relevance of 4-bromo-3-2-(methylamino)ethylphenol has been underscored by several recent studies. For example, researchers have investigated its derivatives as potential inhibitors of tyrosine kinases, which play a critical role in cancer cell proliferation. The combination of the phenolic hydroxyl group and the methylamino moiety may contribute to selective binding to target proteins, modulating signaling pathways associated with disease progression. Additionally, the compound’s ability to undergo redox reactions makes it a candidate for developing prodrugs that can be activated intracellularly to release active therapeutic agents.

In synthetic chemistry, 4-bromo-3-2-(methylamino)ethylphenol has been employed as an intermediate in the preparation of more complex heterocyclic compounds. Heterocycles are essential motifs in many drugs due to their ability to mimic natural bioactive molecules and interact with biological targets in specific ways. By incorporating this compound into larger molecular frameworks, chemists can explore novel binding interactions and improve drug efficacy. The versatility of its functional groups allows for diverse synthetic pathways, making it a valuable asset in medicinal chemistry libraries.

The industrial significance of 4-bromo-3-2-(methylamino)ethylphenol extends beyond academic research. Pharmaceutical companies are increasingly seeking innovative intermediates to accelerate drug development pipelines. The compound’s unique structural features make it suitable for high-throughput screening campaigns aimed at identifying lead compounds for various therapeutic areas. Its role as a precursor in multi-step syntheses underscores its importance in both academic and industrial settings.

From an environmental perspective, the sustainable production and application of 4-bromo-3-2-(methylamino)ethylphenol are also being considered. Green chemistry principles emphasize the need for efficient synthetic routes that minimize waste and hazardous byproducts. Researchers are exploring catalytic methods and solvent systems that reduce the environmental footprint while maintaining high yields. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion,4-bromo-3-2-(methylamino)ethylphenol (CAS No. 1503513-11-8) represents a promising chemical entity with significant potential in pharmaceutical research and drug development. Its unique structural features, reactivity patterns, and biological relevance make it a valuable compound for further investigation. As advancements continue in synthetic methodologies and computational biology,4-bromo-3-2-(methylamino)ethylphenol is likely to play an increasingly important role in shaping the future of medicinal chemistry.